N-{3-[3,4-dihydro-2(1H)-isoquinolinyl]-3-oxopropyl}-2-pyrazinecarboxamide

Specification

• Molecular Formula: C17H18N4O2
• Molecular Weight: 310.35 g/mol
• IUPAC Name: N-[3-(3,4-dihydro-1H-isoquinolin-2-yl)-3-oxopropyl]pyrazine-2-carboxamide
• Standard InChI: InChI=1S/C17H18N4O2/c22-16(5-7-20-17(23)15-11-18-8-9-19-15)21-10-6-13-3-1-2-4-14(13)12-21/h1-4,8-9,11H,5-7,10,12H2,(H,20,23)
• Standard InChI Key: SRKHTJCJEWDXON-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC2=CC=CC=C21)C(=O)CCNC(=O)C3=NC=CN=C3

Introduction

N-{3-[3,4-dihydro-2(1H)-isoquinolinyl]-3-oxopropyl}-2-pyrazinecarboxamide is a complex organic compound with a unique structure that combines an isoquinoline moiety with a pyrazinecarboxamide group. This compound is identified by the CAS number 1374533-52-4 and has a molecular weight of 310.35 g/mol. The presence of both isoquinoline and pyrazine rings suggests potential biological activity, as these structures are often associated with pharmacological properties.

Synthesis and Preparation

The synthesis of N-{3-[3,4-dihydro-2(1H)-isoquinolinyl]-3-oxopropyl}-2-pyrazinecarboxamide likely involves multi-step reactions, including the formation of the isoquinoline ring and its subsequent coupling with the pyrazinecarboxamide moiety. Common methods might include condensation reactions or peptide coupling strategies, depending on the availability of starting materials and the desired yield.

Biological Activity and Potential Applications

Compounds with isoquinoline and pyrazine rings are known for their diverse biological activities, including potential anti-inflammatory, antimicrobial, or anticancer properties. The specific biological activity of N-{3-[3,4-dihydro-2(1H)-isoquinolinyl]-3-oxopropyl}-2-pyrazinecarboxamide would depend on its ability to interact with biological targets, such as enzymes or receptors.

Potential Applications

• Pharmaceuticals: Given its structural features, this compound could be explored for therapeutic applications, particularly in areas where isoquinoline and pyrazine derivatives have shown promise.

• Biological Research: It may serve as a tool compound in studies aimed at understanding the interactions between small molecules and biological systems.